Cas no 82547-81-7 (Cefteram pivoxil)

Cefteram pivoxil structure
Cefteram pivoxil structure
Cefteram pivoxil
82547-81-7
C22H27N9O7S2
593.635880708694
60457
5362114

Cefteram pivoxil Properties

Names and Identifiers

    • Cefteram pivoxil
    • Pivaloyloxymethyl (Z)-7-[2-(2-aminothiazol-4-yl)-2-methoxyiminoacetamido]-3-(5-methyl-2H-tetrazol-2-ylmethyl)-3-cephem-4-carboxylate
    • Antibiotic T 2588
    • CefteramPivoxilCefteramPivoxil
    • CEFTERAMPIVOXYL
    • Ro 19-5248
    • T 2588
    • Tomiron
    • Tomiron 100
    • 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, 7-[[(2-amino-4-thiazolyl)(methoxyimino)acetyl]amino]-3-[(5-methyl-2H-tetrazol-2-yl)methyl]-8-oxo-, (2,2-dimethyl-1-oxopropoxy)methyl ester, [6R-[6α,7β(Z)]]- (ZCI)
    • 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, 7-[[(2Z)-(2-amino-4-thiazolyl)(methoxyimino)acetyl]amino]-3-[(5-methyl-2H-tetrazol-2-yl)methyl]-8-oxo-, (2,2-dimethyl-1-oxopropoxy)methyl ester, (6R,7R)- (9CI)
    • starbld0016558
    • CFTM-PI
    • 5-THIA-1-AZABICYCLO(4.2.0)OCT-2-ENE-2-CARBOXYLIC ACID, 7-(((2Z)-2-(2-AMINO-4-THIAZOLYL)-2-(METHOXYIMINO)ACETYL)AMINO)-3-((5-METHYL-2H-TETRAZOL-2-YL)METHYL)-8-OXO-, (2,2-DIMETHYL-1-OXOPROPOXY)METHYL ESTER, (6R,7R)-
    • InChI=1/C22H27N9O7S2/c1-10-26-29-30(27-10)6-11-7-39-18-14(25-16(32)13(28-36-5)12-8-40-21(23)24-12)17(33)31(18)15(11)19(34)37-9-38-20(35)22(2,3)4/h8,14,18H,6-7,9H2,1-5H3,(H2,23,24)(H,25,32)/b28-13-/t14-,18-/m1/s1
    • s5354
    • Cefteram pivaloyloxymethyl ester
    • UIYAXIPXULMHAI-JLGRZTKVSA-
    • CHEBI:31381
    • CHEMBL3137676
    • T-2588
    • SCHEMBL22718900
    • CS-0026074
    • BRN 4223783
    • D01686
    • CEFTERAM PIVOXIL [WHO-DD]
    • 2,2-dimethylpropanoyloxymethyl (6R,7R)-7-[[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl]amino]-3-[(5-methyltetrazol-2-yl)methyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
    • CEFTERAM PIVOXIL [MART.]
    • AKOS040745021
    • Tomiron (TN)
    • CEFTERAM PIVALOYLOXYMETHYL ESTER [MI]
    • UNII-0OD86RT58C
    • PIVALOYLOXYMETHYL (Z)-7-(2-(2-AMINOTHIAZOL-4-YL)-2-METHOXYIMINOACETAMIDO)-3-(5-METHYL-2H-TETRAZOL-2-YLMETHYL)-3-CEPHEM-4-CARBOXYLATE
    • 1ST161294
    • 0OD86RT58C
    • Cefteram pivoxil (JP17)
    • HY-106571
    • 82547-81-7
    • DTXSID401316612
    • NS00011587
    • 5-Thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, 7-(((2-amino-4-thiazolyl)(methoxyimino)acetyl)amino)-3-((5-methyl-2H-tetrazol-2-yl)methyl)-8-oxo-, (2,2-dimethyl-1-oxopropoxy)methyl ester, (6R-(6-alpha,7-beta(Z)))-
    • Cefteram pivoxil (JP18)
    • DA-62193
    • Cefterampivoxil
    • +Expand
    • MFCD00941401
    • UIYAXIPXULMHAI-JLGRZTKVSA-N
    • 1S/C22H27N9O7S2/c1-10-26-29-30(27-10)6-11-7-39-18-14(25-16(32)13(28-36-5)12-8-40-21(23)24-12)17(33)31(18)15(11)19(34)37-9-38-20(35)22(2,3)4/h8,14,18H,6-7,9H2,1-5H3,(H2,23,24)(H,25,32)/b28-13-/t14-,18-/m1/s1
    • C(C1=C(CN2N=NC(C)=N2)CS[C@@H]2[C@@H](C(N12)=O)NC(=O)/C(/C1=CSC(N)=N1)=N\OC)(=O)OCOC(=O)C(C)(C)C

Computed Properties

  • 593.14700
  • 3
  • 14
  • 13
  • 593.147486
  • 40
  • 1100
  • 0
  • 2
  • 0
  • 1
  • 0
  • 1
  • 3.1
  • 260

Experimental Properties

  • 0.72490
  • 259.65000
  • 1.7400 (estimate)
  • Not available
  • 125-128°C
  • Not available
  • Not available
  • 1.3216 (rough estimate)

Cefteram pivoxil Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
A2B Chem LLC
AC32000-5mg
Cefteram Pivoxil
 82547-81-7 97.90%
5mg
 $165.00 2024-04-19
S e l l e c k ZHONG GUO
S5354-5mg
Cefteram pivoxil
 82547-81-7 99.41%
5mg
 ¥795.3 2023-09-15
TRC
C244300-5mg
Cefteram Pivoxil
 82547-81-7
5mg
 $ 148.00 2023-09-08
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
C872907-5mg
Cefteram pivoxil
 82547-81-7 97%
5mg
 ￥1,127.00 2022-09-02
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T22287-2 mg
Cefteram pivoxil
 82547-81-7 91.32%
2mg
 ￥478.00 2022-04-26
SHENG KE LU SI SHENG WU JI SHU
sc-211047-10 mg
Cefteram Pivoxil,
 82547-81-7
10mg
 ￥2,858.00 2023-07-10

Cefteram pivoxil Synthesis

Synthetic Circuit 1

65872-41-5 65872-41-5
98157-80-3 98157-80-3
144-62-7 144-62-7
82547-81-7 82547-81-7
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride Solvents: Dichloromethane ,  Dimethylacetamide
1.2 -
Reference
Studies on β-lactam antibiotics for medicinal purpose. XVIII. Synthesis and structure-activity relationships of 7β-[(Z)-2-(2-aminothiazol-4-yl)-2-methoxyiminoacetamido]-3-substituted methyl-3-cephem-4-carboxylic acid derivatives
Sadaki, Hiroshi; et al, Yakugaku Zasshi, 1986, 106(2), 129-46

Synthetic Circuit 2

82547-58-8 82547-58-8
53064-79-2 53064-79-2
82547-81-7 82547-81-7
Reaction Conditions
1.1 Reagents: Sodium methoxide Solvents: Methanol ,  Dimethylformamide ;  20 min, 20 °C
1.2 20 °C; 2.5 h, 20 °C
Reference
Synthesis of cefteram pivoxil
Shi, Ke-jin; et al, Zhongguo Kangshengsu Zazhi, 2014, 39(7), 507-509

Synthetic Circuit 3

82547-58-8 82547-58-8
53064-79-2 53064-79-2
82547-81-7 82547-81-7
Reaction Conditions
1.1 Reagents: Dicyclohexylamine Solvents: Dimethylacetamide
Reference
Studies on orally active cephalosporin esters
Fujimoto, Koichi; et al, Journal of Antibiotics, 1987, 40(3), 370-84

Synthetic Circuit 4

65872-41-5 65872-41-5
82548-15-0 82548-15-0
82547-81-7 82547-81-7
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride Solvents: Dimethylformamide ,  Tetrahydrofuran
1.2 Reagents: Triethylamine Solvents: Dichloromethane
Reference
Studies on β-lactam antibiotics for medicinal purposes. XIX. Synthesis and structure-activity relationships of 7β-(acylamino)-3-[(5-methyl-2H-tetrazol-2-yl)methyl]-3-cephem-4-carboxylic acid, 7β-(acylamino)-3-[(5-chloro-1,2,4-triazol-1-yl)methyl]-3-cephem-4-carboxylic acid, and their derivatives
Sadaki, Hiroshi; et al, Yakugaku Zasshi, 1986, 106(2), 147-53

Synthetic Circuit 5

82549-51-7 82549-51-7
80756-85-0 80756-85-0
82547-81-7 82547-81-7
Reaction Conditions
1.1 Reagents: Triethylamine ,  Sodium pyrosulfite Solvents: Dichloromethane ;  rt → 0 °C; 3 h, 0 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  2 h, pH 2.5 - 3, 0 °C → 5 °C
2.1 Reagents: Sodium methoxide Solvents: Methanol ,  Dimethylformamide ;  20 min, 20 °C
2.2 20 °C; 2.5 h, 20 °C
Reference
Synthesis of cefteram pivoxil
Shi, Ke-jin; et al, Zhongguo Kangshengsu Zazhi, 2014, 39(7), 507-509

Synthetic Circuit 6

82549-51-7 82549-51-7
82547-81-7 82547-81-7
Reaction Conditions
1.1 Reagents: Dicyclohexylcarbodiimide Solvents: Acetone
1.2 Reagents: Oxalic acid
2.1 Reagents: Phosphorus oxychloride Solvents: Dichloromethane ,  Dimethylacetamide
2.2 -
Reference
Studies on β-lactam antibiotics for medicinal purpose. XVIII. Synthesis and structure-activity relationships of 7β-[(Z)-2-(2-aminothiazol-4-yl)-2-methoxyiminoacetamido]-3-substituted methyl-3-cephem-4-carboxylic acid derivatives
Sadaki, Hiroshi; et al, Yakugaku Zasshi, 1986, 106(2), 129-46

Synthetic Circuit 7

4076-36-2 4076-36-2
957-68-6 957-68-6
82547-81-7 82547-81-7
Reaction Conditions
1.1 Reagents: (T-4)-(Dimethyl carbonate-κO′′)trifluoroboron ;  5 h, 35 °C
1.2 Reagents: Potassium hydroxide Solvents: Water ;  2 h, pH 3.5, 35 °C → 5 °C
2.1 Reagents: Triethylamine ,  Sodium pyrosulfite Solvents: Dichloromethane ;  rt → 0 °C; 3 h, 0 °C
2.2 Reagents: Hydrochloric acid Solvents: Water ;  2 h, pH 2.5 - 3, 0 °C → 5 °C
3.1 Reagents: Sodium methoxide Solvents: Methanol ,  Dimethylformamide ;  20 min, 20 °C
3.2 20 °C; 2.5 h, 20 °C
Reference
Synthesis of cefteram pivoxil
Shi, Ke-jin; et al, Zhongguo Kangshengsu Zazhi, 2014, 39(7), 507-509

Cefteram pivoxil Raw materials

Cefteram pivoxil Preparation Products

Cefteram pivoxil Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:82547-81-7)
WANG TING TING
13862111431
sales2@senfeida.com
https://senfeida.en.made-in-china.com/

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